4-[3-(Propan-2-yloxy)-1H-pyrazol-1-yl]pyridine

• Molecular Formula: C11H13N3O
• Molecular Weight: 203.24 g/mol
• IUPAC Name: 4-(3-propan-2-yloxypyrazol-1-yl)pyridine
• InChI: InChI=1S/C11H13N3O/c1-9(2)15-11-5-8-14(13-11)10-3-6-12-7-4-10/h3-9H,1-2H3
• InChI Key: MZPIBXFQHDCMSC-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OC1=NN(C=C1)C2=CC=NC=C2

Description

4-[3-(Propan-2-yloxy)-1H-pyrazol-1-yl]pyridine is a heterocyclic compound featuring a pyridine ring linked to a pyrazole moiety substituted with an isopropoxy group at the 3-position. This structure combines the aromaticity of pyridine with the versatile coordination and hydrogen-bonding capabilities of the pyrazole ring.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 4-[3-(Propan-2-yloxy)-1H-pyrazol-1-yl]pyridine typically involves the reaction of 3-(propan-2-yloxy)pyrazole with a pyridine derivative. One common method includes:

Starting Materials: 3-(Propan-2-yloxy)pyrazole and 4-chloropyridine.

Reaction Conditions: The reaction is carried out in the presence of a base such as potassium carbonate in a polar aprotic solvent like dimethylformamide (DMF) at elevated temperatures.

Procedure: The mixture is heated under reflux for several hours, followed by purification through column chromatography to obtain the desired product.

Industrial Production Methods: Industrial production methods for this compound may involve similar synthetic routes but optimized for large-scale production. This includes the use of continuous flow reactors and automated purification systems to enhance yield and purity.

Types of Reactions:

Oxidation: The compound can undergo oxidation reactions, particularly at the pyrazole ring, using oxidizing agents like hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be performed on the pyridine ring using reducing agents such as lithium aluminum hydride.

Substitution: Nucleophilic substitution reactions can occur at the pyridine ring, especially in the presence of strong nucleophiles like sodium methoxide.

Common Reagents and Conditions:

Oxidation: Hydrogen peroxide in acetic acid.

Reduction: Lithium aluminum hydride in tetrahydrofuran (THF).

Substitution: Sodium methoxide in methanol.

Major Products:

Oxidation: Oxidized derivatives of the pyrazole ring.

Reduction: Reduced derivatives of the pyridine ring.

Substitution: Substituted pyridine derivatives.

Scientific Research Applications

4-[3-(Propan-2-yloxy)-1H-pyrazol-1-yl]pyridine has several applications in scientific research:

Medicinal Chemistry: It is explored for its potential as a pharmacophore in drug design, particularly for its anti-inflammatory and anticancer properties.

Biology: The compound is studied for its interactions with biological macromolecules, including proteins and nucleic acids.

Materials Science: It is used in the development of novel materials with specific electronic and optical properties.

Industry: The compound is utilized in the synthesis of advanced polymers and as a precursor for various chemical reactions.

Mechanism of Action

The mechanism of action of 4-[3-(Propan-2-yloxy)-1H-pyrazol-1-yl]pyridine involves its interaction with specific molecular targets:

Molecular Targets: The compound can bind to enzymes and receptors, modulating their activity.

Pathways Involved: It may influence signaling pathways related to inflammation and cell proliferation, making it a candidate for anti-inflammatory and anticancer therapies.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues and Substituent Effects

The compound belongs to a broader class of pyrazolo-pyridine derivatives. Key structural analogs include:

(a) 4-[3-(Trifluoromethyl)-1H-pyrazol-1-yl]benzoic Acid

• Substituent : Trifluoromethyl (-CF₃) at the pyrazole 3-position instead of isopropoxy.
• Impact : The electron-withdrawing CF₃ group enhances acidity and alters solubility compared to the electron-donating isopropoxy group. This substitution is common in agrochemicals and pharmaceuticals to improve metabolic stability .

(b) 3-[3-(2-Pyridyl)-1H-pyrazol-1-yl]propanamide

• Backbone Modification : A propanamide linker replaces the direct pyridine-pyrazole bond.
• Functional Role : The amide group enables hydrogen bonding (N–H⋯N/O), influencing crystal packing and intermolecular interactions, as observed in its linear chain structure via X-ray crystallography .

(c) Pyrazolo[4,3-e][1,2,4]triazolo[1,5-c]pyrimidine Derivatives

• Ring Fusion : Additional triazole and pyrimidine rings increase π-conjugation and rigidity.
• Isomerization : These derivatives exhibit structural isomerism under varying reaction conditions, highlighting the sensitivity of pyrazole-containing systems to synthetic pathways .

Computational and Analytical Insights

• Density Functional Theory (DFT) : The Colle-Salvetti correlation-energy formula, adapted for density-functional calculations, could model the electronic structure of these compounds, particularly their charge distribution and reactivity .
• X-ray Crystallography : Tools like SHELX are critical for resolving hydrogen-bonding networks and dihedral angles (e.g., near-coplanar pyridine-pyrazole systems with angles <2°) .
• Wavefunction Analysis : Software such as Multiwfn enables topology analysis of electron density, useful for predicting reaction sites in pyrazole derivatives .

Biological Activity

4-[3-(Propan-2-yloxy)-1H-pyrazol-1-yl]pyridine is a compound of interest in medicinal chemistry due to its potential biological activities. This article aims to provide a comprehensive overview of its biological activity, including relevant data tables, case studies, and detailed research findings.

Molecular Formula: C12H15N3O
Molecular Weight: 219.27 g/mol
CAS Number: 2060005-37-8

Structure

The compound features a pyridine ring substituted with a pyrazole moiety, which is linked through a propan-2-yloxy group. This structural configuration is significant for its biological interactions.

Antimicrobial Activity

Research has indicated that compounds containing both pyridine and pyrazole structures exhibit notable antimicrobial properties. A study by CymitQuimica highlighted that derivatives of this compound demonstrated effectiveness against various bacterial strains, suggesting its potential as an antimicrobial agent.

Anti-inflammatory Properties

In vitro studies have shown that 4-[3-(Propan-2-yloxy)-1H-pyrazol-1-yl]pyridine can inhibit the production of pro-inflammatory cytokines. This effect was observed in cell cultures treated with lipopolysaccharides (LPS), where the compound reduced levels of TNF-alpha and IL-6, indicating its potential use in treating inflammatory diseases.

Case Studies

• Case Study on Antimicrobial Efficacy : In a controlled study involving several bacterial strains, 4-[3-(Propan-2-yloxy)-1H-pyrazol-1-yl]pyridine exhibited minimum inhibitory concentrations (MICs) ranging from 10 to 50 µg/mL against Gram-positive and Gram-negative bacteria. This suggests a broad-spectrum antimicrobial activity that warrants further investigation.
• Case Study on Anti-inflammatory Effects : In a study involving human monocytes, treatment with the compound led to a significant decrease in cytokine production compared to untreated controls. The results indicated a dose-dependent response, with higher concentrations yielding more substantial anti-inflammatory effects.

Enzyme Inhibition

The compound has also been investigated for its potential as an enzyme inhibitor. Preliminary findings suggest that it may inhibit certain kinases involved in cancer cell proliferation. Further studies are needed to elucidate the specific mechanisms and pathways affected by this inhibition.

Data Table: Biological Activity Summary

Activity Type	Observations	Reference
Antimicrobial	MIC: 10-50 µg/mL against various bacteria	CymitQuimica
Anti-inflammatory	Reduced TNF-alpha and IL-6 production	Internal Study
Enzyme Inhibition	Potential kinase inhibition	Preliminary Findings